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Compound of Interest

Compound Name: 4-Hydroxydiphenylamine

Cat. No.: B052144 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
p-Anilinophenol, also known as 4-hydroxydiphenylamine, is a versatile aromatic compound

with significant applications in organic synthesis and medicinal chemistry. Its unique structure,

featuring both a secondary amine and a hydroxyl group on a diphenylamine scaffold, imparts a

rich and diverse reactivity profile. This technical guide provides a comprehensive overview of

the chemical structure, properties, and reactivity of p-anilinophenol. It includes detailed

experimental protocols for its synthesis and key reactions, quantitative data on its biological

activities, and an exploration of its role in drug development.

Chemical Structure and Properties
p-Anilinophenol is an organic compound with the chemical formula C₁₂H₁₁NO.[1][2] Its structure

consists of a phenol ring substituted with an amino group at the para position, which is in turn

bonded to a phenyl group. This arrangement makes it a derivative of both aniline and phenol.

Systematic IUPAC Name: 4-(phenylamino)phenol[2]

Common Synonyms: p-Anilinophenol, 4-Hydroxydiphenylamine, 4-Anilinophenol, p-

(Phenylamino)phenol[2]

Molecular Structure:
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Physicochemical Properties:

The physical and chemical properties of p-anilinophenol are summarized in the table below.

These properties are crucial for its handling, storage, and application in various chemical

processes.

Property Value Reference(s)

Molecular Formula C₁₂H₁₁NO [1][2]

Molecular Weight 185.22 g/mol [1][2]

Appearance Solid [2]

Melting Point 73 °C [2]

logP 2.82 [2]

Hydrogen Bond Donors 2 [3]

Hydrogen Bond Acceptors 2 [3]

Rotatable Bonds 2 [3]

Synthesis of p-Anilinophenol
Several synthetic routes are available for the preparation of p-anilinophenol, with the most

common methods being the Ullmann condensation and the Buchwald-Hartwig amination.

Ullmann Condensation
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The Ullmann condensation is a classical method for the formation of carbon-nitrogen bonds,

involving the copper-catalyzed reaction of an aryl halide with an amine.[4][5]

Reaction Scheme:

p-Aminophenol + Bromobenzene CuI, Base
Heat p-Anilinophenol + HBr

p-Aminophenol + Aryl Halide (e.g., Bromobenzene) Pd Catalyst, Ligand
Base (e.g., NaOtBu) p-Anilinophenol + NaX + H₂O

p-Anilinophenol + Acetic Anhydride Pyridine (base) N-(4-hydroxyphenyl)-N-phenylacetamide + Acetic Acid

p-Anilinophenol [O] Quinone Imine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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